2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide

• IUPAC Name: 2-(4-methyl-6-oxopyrimidin-1-yl)-N-[oxan-4-yl(thiophen-2-yl)methyl]acetamide
• InChI: InChI=1S/C17H21N3O3S/c1-12-9-16(22)20(11-18-12)10-15(21)19-17(14-3-2-8-24-14)13-4-6-23-7-5-13/h2-3,8-9,11,13,17H,4-7,10H2,1H3,(H,19,21)
• InChI Key: YRMAYSGGROAHKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NC(C2CCOCC2)C3=CC=CS3
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Research by Subasri et al. (2016) on related compounds showcases the significance of crystal structure analysis in understanding molecular conformations and interactions. The study described the crystal structures of compounds with similar pyrimidinyl sulfanyl acetamide moieties, highlighting folded conformations and intramolecular hydrogen bonding stabilizing these structures (Subasri et al., 2016).

Antimicrobial Activity

A study by Hossan et al. (2012) synthesized a series of pyrimidinones and oxazinones with thiophene rings, demonstrating significant antibacterial and antifungal activities. This research suggests the potential of structurally similar compounds for developing new antimicrobial agents (Hossan et al., 2012).

Heterocyclic Synthesis

Elian et al. (2014) explored the synthesis of polyfunctionally substituted heterocyclic compounds, including pyrimidines, pyrazolo, and thiophenes, through reactions involving activated nitriles. This work underlines the chemical versatility and synthetic potential of pyrimidine derivatives in creating complex heterocyclic structures (Elian et al., 2014).

Anticancer Studies

Research into the anticancer properties of pyrimidine derivatives has shown promising results. For instance, Al-Sanea et al. (2020) investigated the synthesis and in vitro cytotoxic activity of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, identifying compounds with appreciable cancer cell growth inhibition. Such studies indicate the therapeutic potential of pyrimidine compounds in cancer treatment (Al-Sanea et al., 2020).